1-(4-Chlorophenyl)-3-methyl-1h-pyrazole-5-carboxylic acid

• IUPAC Name: 2-(4-chlorophenyl)-5-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H9ClN2O2/c1-7-6-10(11(15)16)14(13-7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
• InChI Key: MHQHJXWLBIAZGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C11H9ClN2O2
• DSSTOX Substance ID: DTXSID60377780
• Molecular Weight: 236.65 g/mol
• CAS RN: 15943-84-7

Description

1-(4-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CPMPCA) is a chemical compound belonging to the pyrazole family that has been studied for its potential applications in scientific research. CPMPCA is a white, crystalline solid that is soluble in water, ethanol, and other organic solvents, making it an ideal compound for use in laboratory experiments. CPMPCA has been studied for its potential to act as a ligand for proteins, enzymes, and other biomolecules, as well as its ability to act as an inhibitor for certain enzymes.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Derivatives : A study by Kumarasinghe et al. (2009) discusses the synthesis of related compounds, highlighting the complexity of identifying regioisomers and the use of X-ray analysis for structure determination (Kumarasinghe, Hruby, & Nichol, 2009).
• Molecular Structure Investigations : Alaşalvar et al. (2014) examined the molecular structure and DFT calculations of a compound similar to 1-(4-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid, emphasizing the agreement between theoretical and experimental data (Alaşalvar, Soylu, Ünver, İskeleli, Yıldız, Çiftçi, & Banoglu, 2014).

Antimicrobial and Anticancer Properties

• Antimicrobial and Anticancer Evaluation : Hafez et al. (2016) synthesized derivatives of ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, showing significant antimicrobial and higher anticancer activities in some compounds compared to a reference drug (Hafez, El-Gazzar, & Al-Hussain, 2016).
• Novel Derivatives as Potential Agents : Another study by Prabhudeva et al. (2017) focused on synthesizing novel pyrazole derivatives and evaluating their antimicrobial properties, contributing to the exploration of new therapeutic agents (Prabhudeva, Prabhuswamy, Kumar, Lokanath, Naveen, & Kumar, 2017).

Potential in Material Science

• Optical Nonlinearity : Chandrakantha et al. (2013) investigated N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates for their optical nonlinearity, finding potential for optical limiting applications (Chandrakantha, Isloor, Sridharan, Philip, Shetty, & Padaki, 2013).

Coordination Chemistry

• **CoordinationComplexes Studies**: Radi et al. (2015) synthesized novel pyrazole-dicarboxylate acid derivatives and studied their chelation and crystallization properties with various metal ions, showing potential applications in coordination chemistry (Radi, Yahyi, Et‐touhami, Jha, Adarsh, Robeyns, & Garcia, 2015).

Radiochemistry Applications

• Synthesis of Radiolabeled Compounds : Kumar et al. (2004) described the synthesis of a radiolabeled compound potentially useful in PET imaging for studying CB1 receptors, emphasizing the role of 1H-pyrazole-3-carboxylic acid derivatives in radiochemistry (Kumar, Prabhakaran, Arango, Parsey, Underwood, Simpson, Kassir, Majo, Van Heertum, & Mann, 2004).

Dye and Pigment Chemistry

• Heterocyclic Dyes Synthesis : Tao et al. (2019) explored the synthesis of carboxylic pyrazolone-based heterocyclic dyes, demonstrating the utility of pyrazole derivatives in dye and pigment chemistry (Tao, Zhao, Wang, Qian, & Huang, 2019).

Synthetic and Theoretical Chemistry

• Facile Synthesis and Screening : Srivastava et al. (2008) reported on the facile synthesis and pharmacological testing of a biaryl pyrazole sulfonamide derivative, adding to the understanding of the synthetic versatility of pyrazole compounds (Srivastava, Soni, Patel, Jha, Shedage, Gandhi, Sairam, Pawar, Sadhwani, Mitra, Jain, & Patel, 2008).

Agricultural Chemistry

• Chemical Hybridizing Agents : Beck et al. (1988) described the synthesis of 1-aryl-1H-pyrazolecarbonitriles and related derivatives, noting their use as chemical hybridizing agents in wheat and barley, indicating an agricultural application (Beck, Lynch, & Wright, 1988).